Cas no 2580250-70-8 (2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide)
2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2580250-70-8
- EN300-27734581
- 2-{benzyl[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]amino}ethane-1-sulfonamide
- 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide
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- Inchi: 1S/C15H22N4O2S/c1-13-10-15(18(2)17-13)12-19(8-9-22(16,20)21)11-14-6-4-3-5-7-14/h3-7,10H,8-9,11-12H2,1-2H3,(H2,16,20,21)
- InChI Key: UJHNKEURNFATML-UHFFFAOYSA-N
- SMILES: S(CCN(CC1C=CC=CC=1)CC1=CC(C)=NN1C)(N)(=O)=O
Computed Properties
- Exact Mass: 322.14634713g/mol
- Monoisotopic Mass: 322.14634713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 89.6Ų
2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27734581-1.0g |
2-{benzyl[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]amino}ethane-1-sulfonamide |
2580250-70-8 | 95.0% | 1.0g |
$0.0 | 2025-03-19 | |
| Enamine | EN300-27734581-1g |
2-{benzyl[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]amino}ethane-1-sulfonamide |
2580250-70-8 | 1g |
$0.0 | 2023-09-10 |
2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide
Comprehensive Overview of 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide (CAS No. 2580250-70-8)
In the rapidly evolving field of medicinal chemistry and drug discovery, 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide (CAS No. 2580250-70-8) has emerged as a compound of significant interest. This sulfonamide derivative is characterized by its unique structural framework, combining a benzyl group with a 1,3-dimethyl-1H-pyrazol-5-yl moiety, which contributes to its potential pharmacological properties. Researchers and pharmaceutical developers are increasingly exploring its applications, particularly in the context of enzyme inhibition and receptor modulation, making it a focal point in contemporary drug design.
The molecular structure of 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide features a sulfonamide functional group, a hallmark of many biologically active compounds. Sulfonamides are renowned for their versatility, often serving as key components in antibacterial agents, diuretics, and anticancer drugs. The incorporation of a pyrazole ring further enhances the compound's potential, as pyrazole derivatives are widely recognized for their anti-inflammatory and analgesic properties. This dual functionality positions CAS No. 2580250-70-8 as a promising candidate for further investigation in therapeutic development.
Recent trends in the pharmaceutical industry highlight a growing demand for targeted therapies and precision medicine. In this context, 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide has garnered attention for its potential role in signal transduction pathways. Preliminary studies suggest that this compound may interact with specific kinase enzymes, which are critical regulators of cellular processes. Such interactions could pave the way for novel treatments for conditions like autoimmune disorders and metabolic diseases, aligning with the current emphasis on personalized healthcare.
From a synthetic chemistry perspective, the preparation of 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide involves multi-step organic transformations, including alkylation and sulfonylation reactions. The compound's CAS No. 2580250-70-8 serves as a unique identifier, facilitating its cataloging in chemical databases and research literature. Its molecular weight and solubility profile are also critical parameters for researchers optimizing its formulation for in vitro and in vivo studies.
The rise of computational chemistry and AI-driven drug discovery has further amplified interest in compounds like 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide. Advanced molecular docking simulations and quantitative structure-activity relationship (QSAR) models are being employed to predict its binding affinities and therapeutic potential. These cutting-edge approaches align with the broader shift toward data-driven research, reducing the time and cost associated with traditional drug development.
In conclusion, 2-{benzyl(1,3-dimethyl-1H-pyrazol-5-yl)methylamino}ethane-1-sulfonamide (CAS No. 2580250-70-8) represents a compelling area of study in modern chemistry and pharmacology. Its structural complexity, combined with its potential bioactivity, makes it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may soon find its place in the next generation of therapeutic agents, addressing unmet medical needs and advancing the frontiers of biomedical science.
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